Cas no 887352-25-2 (1-ACETYL-2,2,5,5-TETRAMETHYL-3-PYRROLINE-3-CARBOXYLIC ACID)

• Product Name: 1-ACETYL-2,2,5,5-TETRAMETHYL-3-PYRROLINE-3-CARBOXYLIC ACID
• CAS No: 887352-25-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 826989
• PubChem ID: 3542600
• Update Time: 2025-05-25

1-ACETYL-2,2,5,5-TETRAMETHYL-3-PYRROLINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-ACETYL-2,2,5,5-TETRAMETHYL-3-PYRROLINE-3-CARBOXYLIC ACID
• 1-acetyl-2,2,5,5-tetramethylpyrrole-3-carboxylic acid
• DTXSID30393477
• AKOS030240282
• FT-0661380
• 1-Acetyl-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole-3-carboxylic acid
• 887352-25-2
• DB-259359

• Inchi： 1S/C11H17NO3/c1-7(13)12-10(2,3)6-8(9(14)15)11(12,4)5/h6H,1-5H3,(H,14,15)
• InChI Key： MGZCMUMKDRAYPZ-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C)(C)C=C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: >250°C (subl.)
• PSA: 57.61000
• LogP: 1.35460

Additional information on 1-ACETYL-2,2,5,5-TETRAMETHYL-3-PYRROLINE-3-CARBOXYLIC ACID

Professional Introduction to 1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid (CAS No. 887352-25-2)

1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 887352-25-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, belonging to the pyrrolidine family, exhibits a unique structural framework characterized by a tetramethyl-substituted pyrrolidine core and an acetyl group at the 1-position. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The 1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid structure is particularly noteworthy for its potential applications in medicinal chemistry. The tetramethyl substitution at the pyrrolidine ring enhances steric stability while allowing for selective modifications at other positions. This makes it an attractive scaffold for designing molecules with improved pharmacokinetic profiles and reduced toxicity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug discovery programs.

In the realm of bioorganic chemistry, 1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid has been explored as a precursor for more complex heterocyclic systems. Its acetyl group provides a reactive handle for further derivatization via esterification, amidation, or condensation reactions. These transformations have led to the synthesis of various analogs with tailored biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic targets relevant to inflammatory and neurodegenerative diseases.

Recent studies have highlighted the potential of 1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid as a building block in the synthesis of peptidomimetics. The pyrrolidine moiety is known to mimic peptide bonds and can be incorporated into peptidomimetic libraries to enhance binding affinity and metabolic stability. Researchers have leveraged this property to develop novel inhibitors targeting protein-protein interactions involved in cancer progression and infectious diseases. The tetramethyl substitution further improves solubility and bioavailability, making these derivatives more suitable for in vivo applications.

The pharmaceutical industry has shown considerable interest in 1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid due to its versatility as a synthetic intermediate. Its structural features allow for the facile introduction of diverse functional groups while maintaining overall molecular rigidity. This balance between flexibility and rigidity is crucial for achieving high binding affinity in drug candidates. Furthermore, the compound’s stability under various reaction conditions makes it a reliable choice for multi-step synthetic routes.

From a computational chemistry perspective, 1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For example, computational analysis has revealed that subtle changes at the acetyl group or the tetramethyl-substituted ring can significantly alter enzyme inhibition constants. Such findings are instrumental in guiding rational drug design efforts.

The synthesis of 1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid has been optimized through various catalytic and enzymatic approaches to enhance yield and purity. Transition metal-catalyzed reactions have been particularly effective in constructing the tetramethyl-pyrrolidine core with high regioselectivity. Additionally, biocatalytic methods employing engineered enzymes have demonstrated promise in producing this compound under mild environmental conditions. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion,1-Acetyl-2,2,5,5-Tetramethyl-3-Pyrroline-3-Carboxylic Acid (CAS No. 887352-25-2) represents a structurally intriguing and synthetically versatile compound with significant potential in drug discovery and development. Its unique combination of functional groups and structural features makes it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this molecule,1-Acetyl-2， 25， 25， 25， 25， -Carboxylic Acid is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.